Cas no 1454913-78-0 (2-{(tert-Butoxy)carbonylamino}-5,5,5-trifluoropentanoic Acid)

2-{(tert-Butoxy)carbonylamino}-5,5,5-trifluoropentanoic Acid structure
1454913-78-0 structure
Product Name:2-{(tert-Butoxy)carbonylamino}-5,5,5-trifluoropentanoic Acid
CAS No:1454913-78-0
MF:C10H16F3NO4
MW:271.233553886414
CID:4757920
Update Time:2023-11-22

2-{(tert-Butoxy)carbonylamino}-5,5,5-trifluoropentanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(tert-butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic acid
    • Z2232973364
    • 2-((tert-butoxycarbonyl)amino)-5,5,5-trifluoropentanoic acid
    • 5,5,5-trifluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • 2-{(tert-Butoxy)carbonylamino}-5,5,5-trifluoropentanoic Acid
    • Inchi: 1S/C10H16F3NO4/c1-9(2,3)18-8(17)14-6(7(15)16)4-5-10(11,12)13/h6H,4-5H2,1-3H3,(H,14,17)(H,15,16)
    • InChI Key: YRXRZBPEGLIKRH-UHFFFAOYSA-N
    • SMILES: FC(CCC(C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 309
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.6

2-{(tert-Butoxy)carbonylamino}-5,5,5-trifluoropentanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B813535-25mg
2-{[(tert-Butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic Acid
1454913-78-0
25mg
$ 133.00 2023-04-18
TRC
B813535-50mg
2-{[(tert-Butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic Acid
1454913-78-0
50mg
$ 190.00 2023-04-18
TRC
B813535-250mg
2-{[(tert-Butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic Acid
1454913-78-0
250mg
$ 873.00 2023-04-18
TRC
B813535-500mg
2-{[(tert-Butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic Acid
1454913-78-0
500mg
$ 1499.00 2023-04-18
TRC
B813535-1g
2-{[(tert-Butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic Acid
1454913-78-0
1g
$ 3000.00 2023-09-08
Enamine
EN300-195222-0.05g
2-{[(tert-butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic acid
1454913-78-0 95%
0.05g
$200.0 2023-11-13
Enamine
EN300-195222-0.1g
2-{[(tert-butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic acid
1454913-78-0 95%
0.1g
$298.0 2023-11-13
Enamine
EN300-195222-0.25g
2-{[(tert-butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic acid
1454913-78-0 95%
0.25g
$425.0 2023-11-13
Enamine
EN300-195222-0.5g
2-{[(tert-butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic acid
1454913-78-0 95%
0.5g
$668.0 2023-11-13
Enamine
EN300-195222-1g
2-{[(tert-butoxy)carbonyl]amino}-5,5,5-trifluoropentanoic acid
1454913-78-0 95%
1g
$857.0 2023-11-13
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd